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Compound of Interest

Compound Name: SCH 900822

Cat. No.: B15496157

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the proper
disposal of SCH 900822, a research chemical. Given the absence of a specific Safety Data
Sheet (SDS) with explicit disposal instructions, SCH 900822 should be handled as a hazardous
waste unless a formal hazard assessment by qualified personnel determines otherwise.

Waste Characterization and Handling

Prior to disposal, it is crucial to characterize the waste stream containing SCH 900822. This
involves identifying all constituents, including the compound itself, any solvents, and other
reagents.

Key Handling and Storage Procedures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling SCH 900822 and its waste.

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting waste. The container must be in good condition, with no signs of degradation.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "SCH 900822". List all other components of the waste mixture and their approximate
concentrations. The accumulation start date must also be clearly marked.
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e Segregation: Store waste containers of SCH 900822 segregated from incompatible
materials. As a general precaution, avoid mixing with strong acids, bases, or oxidizing
agents.[1][2]

o Closure: Keep the waste container securely closed at all times, except when adding waste.

[1][2]

Disposal Procedures for SCH 900822 Waste

The primary and recommended disposal route for SCH 900822 is through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Step-by-Step Disposal Protocol:

o Contact EHS: Initiate a waste pickup request with your institution's EHS office. Provide them
with a complete and accurate description of the waste, including the information from the
hazardous waste label.

o Packaging for Transport: Ensure the waste container is properly sealed and labeled. If
required by your EHS office, place the primary container in secondary containment to
prevent spills during transport.

o Documentation: Complete all necessary waste disposal forms or manifests as required by
your institution and local regulations.

o Handover: Transfer the waste to authorized EHS personnel or the licensed waste disposal
vendor during the scheduled pickup.

Prohibited Disposal Methods:

o Do Not Dispose Down the Drain: Unless explicitly approved by your institution's EHS office
for a fully characterized and neutralized non-hazardous aqueous solution, do not dispose of
SCH 900822 waste down the sanitary sewer.[2][3][4]

e Do Not Dispose in Regular Trash: Solid waste contaminated with SCH 900822, such as
contaminated labware or spill cleanup materials, must be disposed of as hazardous waste
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and not in the regular trash.[5][6][7]

o Do Not Evaporate: Evaporation of chemical waste in a fume hood is not an acceptable
method of disposal.[2]

Disposal of Empty Containers

Containers that held SCH 900822 must be managed carefully to ensure they are free of
hazardous residue before being discarded.

» Acutely Hazardous Waste Consideration: If SCH 900822 were to be classified as an acutely
hazardous waste (P-listed), the container must be triple-rinsed.[2][5][8] The rinsate must be
collected and disposed of as hazardous waste.[2][5][8]

o General Procedure for Non-Acutely Hazardous Waste: For containers that held chemicals
not classified as acutely hazardous, they can be considered empty if all contents have been
removed by normal means (e.g., pouring, scraping).[5]

o Rinsing: It is best practice to rinse the empty container with a suitable solvent. The first
rinse should be collected and disposed of as hazardous waste.[1] Subsequent rinses of
water may be permissible for drain disposal, pending institutional approval.

o Defacing Labels: Completely remove or deface the original chemical label to prevent
misidentification.[1][2][9]

o Final Disposal: Once thoroughly cleaned and with the label removed, the container may
be disposed of in the regular trash or recycling, in accordance with your institution's
policies.[5]

Quantitative Data Summary

Since specific quantitative data for SCH 900822 disposal is unavailable, the following table
provides general guidelines for laboratory hazardous waste accumulation.
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Parameter Guideline Citation

Maximum Hazardous Waste

] 10 gallons [1]
Volume in Lab
Maximum Acute Hazardous
) 1 quart [2]
Waste Volume in Lab
Residue in "Empty" Container ]
< 3% by weight [8]
(non-acute)
pH Range for Potential Drain
55-105 [4]

Disposal (with approval)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of SCH
900822.
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SCH 900822 Disposal Workflow
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Caption: Decision workflow for the safe handling and disposal of SCH 900822.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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